Cas no 1297609-48-3 (2(1H)-Pyridinone, 3-bromo-5-(difluoromethyl)-)

• Product Name: 2(1H)-Pyridinone, 3-bromo-5-(difluoromethyl)-
• CAS No: 1297609-48-3
• MF: C₆H₄BrF₂NO
• MW: 224.002867698669
• CID: 4918962
• Update Time: 2025-11-02

2(1H)-Pyridinone, 3-bromo-5-(difluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyridinone, 3-bromo-5-(difluoromethyl)-
• 3-Bromo-5-(difluoromethyl)-2-hydroxypyridine

• Inchi： 1S/C6H4BrF2NO/c7-4-1-3(5(8)9)2-10-6(4)11/h1-2,5H,(H,10,11)
• InChI Key： RWVINNVGIDQTSG-UHFFFAOYSA-N
• SMILES： BrC1C(NC=C(C(F)F)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 247
• XLogP3: 1.3
• Topological Polar Surface Area: 29.1

Additional information on 2(1H)-Pyridinone, 3-bromo-5-(difluoromethyl)-

Recent Advances in the Study of 3-bromo-5-(difluoromethyl)-2(1H)-Pyridinone (CAS: 1297609-48-3)

The compound 3-bromo-5-(difluoromethyl)-2(1H)-Pyridinone (CAS: 1297609-48-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of 3-bromo-5-(difluoromethyl)-2(1H)-Pyridinone as a versatile intermediate in the synthesis of novel heterocyclic compounds. Its bromo and difluoromethyl functional groups make it a valuable building block for the development of pharmaceuticals, particularly in the areas of kinase inhibition and antimicrobial agents. Researchers have successfully utilized this compound in the synthesis of inhibitors targeting specific kinases involved in cancer progression.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists demonstrated the compound's efficacy as a precursor in the development of potent EGFR (Epidermal Growth Factor Receptor) inhibitors. The study reported that derivatives of 3-bromo-5-(difluoromethyl)-2(1H)-Pyridinone showed promising activity against resistant strains of non-small cell lung cancer cells, with IC50 values in the nanomolar range.

Another significant development comes from recent antimicrobial research. A team at the University of Tokyo has explored the compound's potential as a scaffold for developing new antifungal agents. Their work, published in Bioorganic & Medicinal Chemistry Letters, revealed that certain modifications of the pyridinone core structure resulted in compounds with potent activity against Candida albicans and Aspergillus fumigatus, two clinically significant fungal pathogens.

The pharmacokinetic properties of 3-bromo-5-(difluoromethyl)-2(1H)-Pyridinone derivatives have also been investigated. Recent ADME (Absorption, Distribution, Metabolism, and Excretion) studies indicate that fluorination at the 5-position significantly improves metabolic stability compared to non-fluorinated analogs, while maintaining good membrane permeability. These findings suggest that the compound could serve as an excellent starting point for the development of orally bioavailable drugs.

Current challenges in the field include optimizing the synthetic routes for large-scale production of 3-bromo-5-(difluoromethyl)-2(1H)-Pyridinone and its derivatives. Recent advances in continuous flow chemistry have shown promise in addressing these scalability issues, with several research groups reporting improved yields and reduced reaction times using these modern synthetic approaches.

Looking forward, the unique properties of 3-bromo-5-(difluoromethyl)-2(1H)-Pyridinone position it as a valuable tool in drug discovery. Its potential applications extend beyond oncology and antimicrobials, with emerging research exploring its use in neurological disorders and inflammatory diseases. As more structure-activity relationship (SAR) studies are conducted, we anticipate the development of more potent and selective derivatives targeting various disease pathways.